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Compound of Interest

Compound Name: 4'-Amino-N-methylacetanilide

Cat. No.: B086871 Get Quote

Essential Safety and Handling Guide for 4'-
Amino-N-methylacetanilide
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 4'-Amino-N-methylacetanilide. Adherence to these

procedures is vital for ensuring a safe laboratory environment and minimizing exposure risks.

Hazard Summary
4'-Amino-N-methylacetanilide is a chemical that requires careful handling due to its potential

health hazards. Based on available safety data, it can cause skin and serious eye irritation, and

may cause respiratory irritation.[1][2] Ingestion is harmful.[1] Therefore, implementing stringent

safety protocols is mandatory.

Personal Protective Equipment (PPE)
The first line of defense against chemical exposure is the consistent and correct use of

personal protective equipment. The following PPE is required when handling 4'-Amino-N-
methylacetanilide:

Eye and Face Protection: Chemical splash goggles or safety glasses with side shields are

mandatory to protect against dust particles and splashes.[3][4][5] In situations with a higher

risk of splashing, a face shield should be worn in addition to goggles.
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Hand Protection: Chemical-resistant gloves are essential. While specific permeation data for

4'-Amino-N-methylacetanilide is not available, nitrile or butyl rubber gloves are generally

recommended for handling solid chemicals and a wide variety of organic compounds.[6] It is

critical to inspect gloves for any signs of degradation or punctures before each use and to

change them frequently, especially if contamination is suspected.[4]

Body Protection: A flame-retardant lab coat must be worn over personal clothing.[7] An apron

can provide an additional layer of protection. Ensure the lab coat is fully buttoned and the

cuffs of the gloves are situated over the cuffs of the lab coat sleeves.[4]

Respiratory Protection: All handling of 4'-Amino-N-methylacetanilide powder should be

conducted in a well-ventilated area, preferably within a certified chemical fume hood, to

minimize the inhalation of dust.[1][2][3] If engineering controls are insufficient to maintain

exposure below acceptable levels, a NIOSH-approved respirator with appropriate cartridges

for organic vapors and particulates should be used.[1]

Quantitative Safety Data
Specific occupational exposure limits (OELs) for 4'-Amino-N-methylacetanilide have not been

established by major regulatory bodies.[1] In the absence of specific limits, it is crucial to

handle this compound with the utmost care to minimize any potential exposure.

Parameter Value Source

OSHA PEL Not Available [1]

NIOSH REL Not Available [1]

ACGIH TLV Not Available [1]

PEL: Permissible Exposure Limit; REL: Recommended Exposure Limit; TLV: Threshold Limit

Value.

General guidance on chemical glove resistance suggests the following materials for broad

protection against various chemicals. On-site testing is recommended for specific applications.
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Glove Material General Recommendation Source

Butyl Rubber

Good to Excellent for a wide

variety of chemicals, including

acids, bases, and ketones.

[6]

Nitrile Rubber

Good for general laboratory

use, offering protection against

a range of chemicals.

[6]

Neoprene

Good pliability and tear

resistance, suitable for

protection against various

fluids and acids.

[6]

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the standard operating procedure for the safe handling of 4'-Amino-N-
methylacetanilide, from preparation to disposal.

1. Preparation:

Training: Ensure all personnel handling the substance are trained on its hazards and this

specific SOP.[3]

Designated Area: Establish a designated area within a laboratory for handling 4'-Amino-N-
methylacetanilide. This area should be clearly marked.[3]

Emergency Equipment: Confirm that a certified emergency eyewash station and safety

shower are readily accessible.[3]

Don PPE: Before handling the chemical, put on all required PPE as detailed above.

2. Handling:

Engineering Controls: Transport the sealed container of 4'-Amino-N-methylacetanilide to a

chemical fume hood.[3]
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Weighing: If weighing the powder, do so within the fume hood. If a balance cannot be placed

inside the hood, tare a sealed container, add the chemical to the container inside the hood,

and then seal it before moving it to the balance for weighing.[4]

Container Management: Keep the container tightly closed when not in use.[1][3] If

transferring to a secondary container, ensure it is properly labeled with the full chemical

name and appropriate hazard pictograms.[3]

Avoid Dust and Contact: Minimize the generation of dust.[8] Avoid all contact with eyes, skin,

and clothing.[1][3] Do not eat, drink, or smoke in the handling area.[1]

3. Post-Handling:

Decontamination: Clean the work area thoroughly with a suitable solvent and then soap and

water.[4]

Hand Washing: Wash hands and any exposed skin thoroughly with soap and water after

removing PPE and before leaving the laboratory.[3][4]

Storage: Store 4'-Amino-N-methylacetanilide in a tightly closed container in a cool, dry,

and well-ventilated area away from incompatible substances.[1][8]

Disposal Plan
Waste Characterization: 4'-Amino-N-methylacetanilide and any contaminated materials

(e.g., gloves, wipes, disposable lab coats) should be considered hazardous waste.

Containerization: Collect waste in a designated, properly labeled, and sealed container.

Disposal: Dispose of the chemical waste through an approved waste disposal plant,

adhering to all federal, state, and local regulations.[1] Do not dispose of it down the drain or

in the regular trash.

Emergency Procedures
Spill:
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Small Spill: If you are trained and it is safe to do so, confine the spill using an absorbent

material or spill kit. Wear appropriate PPE during cleanup. Collect the material in a sealed

container for disposal as hazardous waste.[8]

Large Spill: Evacuate the area immediately. Alert others and notify your institution's

environmental health and safety (EHS) department.[8]

Exposure:

Skin Contact: Immediately flush the affected skin with plenty of soap and water for at least

15 minutes while removing contaminated clothing.[8] Seek medical attention.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15

minutes, occasionally lifting the upper and lower eyelids.[8] Seek immediate medical

attention.

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek medical attention.[8]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with

water and have them drink 2-4 cupfuls of water or milk.[8] Seek immediate medical

attention.
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Workflow for Safe Handling of 4'-Amino-N-methylacetanilide

1. Preparation

Don Required PPE
(Goggles, Gloves, Lab Coat)

Set Up Designated
Work Area in Fume Hood

2. Handling

Weigh Chemical
Inside Fume Hood

Transfer and Handle
Chemical as Needed

3. Post-Handling

Decontaminate Work Area
and Equipment

Remove PPE Correctly

Wash Hands Thoroughly

4. Disposal

Collect Waste in Labeled
Hazardous Waste Container

Dispose via Approved
Waste Management

Click to download full resolution via product page

Caption: Workflow for the safe handling of 4'-Amino-N-methylacetanilide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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